Cas no 1807066-50-7 (Methyl 2,5-bis(trifluoromethyl)nicotinate)
1807066-50-7 structure
Product Name:Methyl 2,5-bis(trifluoromethyl)nicotinate
CAS No:1807066-50-7
MF:C9H5F6NO2
MW:273.131923437119
CID:4801954
Update Time:2023-08-17
Methyl 2,5-bis(trifluoromethyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-bis(trifluoromethyl)nicotinate
-
- Inchi： 1S/C9H5F6NO2/c1-18-7(17)5-2-4(8(10,11)12)3-16-6(5)9(13,14)15/h2-3H,1H3
- InChI Key： JVHLICAIYZDDOS-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)OC)=CC(C(F)(F)F)=CN=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2
Methyl 2,5-bis(trifluoromethyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002214-250mg |
Methyl 2,5-bis(trifluoromethyl)nicotinate |
1807066-50-7 | 95% | 250mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A029002214-500mg |
Methyl 2,5-bis(trifluoromethyl)nicotinate |
1807066-50-7 | 95% | 500mg |
$1,651.30 | 2022-03-31 | |
| Alichem | A029002214-1g |
Methyl 2,5-bis(trifluoromethyl)nicotinate |
1807066-50-7 | 95% | 1g |
$2,837.10 | 2022-03-31 |
Methyl 2,5-bis(trifluoromethyl)nicotinate Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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